N-(benzo[d][1,3]dioxol-5-yl)-2-(pyridin-3-yl)morpholine-4-carboxamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-pyridin-3-ylmorpholine-4-carboxamide
• InChI: InChI=1S/C17H17N3O4/c21-17(19-13-3-4-14-15(8-13)24-11-23-14)20-6-7-22-16(10-20)12-2-1-5-18-9-12/h1-5,8-9,16H,6-7,10-11H2,(H,19,21)
• InChI Key: YPWACVUBRYBAFG-UHFFFAOYSA-N
• Canonical SMILES: C1COC(CN1C(=O)NC2=CC3=C(C=C2)OCO3)C4=CN=CC=C4
• Molecular Formula: C17H17N3O4
• Molecular Weight: 327.33 g/mol

Description

N-(benzo[d][1,3]dioxol-5-yl)-2-(pyridin-3-yl)morpholine-4-carboxamide, also known as BMD-120, is a synthetic compound that has gained attention in recent years due to its potential as a therapeutic agent. This compound has been studied extensively for its ability to modulate various biological pathways and has shown promising results in preclinical studies.

Scientific Research Applications

Synthesis and Structural Analysis

N-(benzo[d][1,3]dioxol-5-yl)-2-(pyridin-3-yl)morpholine-4-carboxamide is involved in the synthesis and structural analysis of various chemical compounds. It serves as a precursor or intermediate in the synthesis of complex molecules.

• Role in NK-1 Antagonist Synthesis:

  • The compound plays a crucial role in the synthesis of NK-1 antagonists, which are used in the treatment of various medical conditions. Its structural framework allows for regioselective pyridine metallation chemistry, leading to the creation of complex molecules with antagonist activity (Jungheim et al., 2006).

• Participation in Heterocyclic Compound Synthesis:

  • It is used as a starting material or intermediate in the synthesis of novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines. These compounds have been studied for their anti-inflammatory, analgesic, and COX inhibitory activities (Abu‐Hashem et al., 2020).

• Involvement in Three-Component Synthesis:

  • The compound is involved in a three-component, one-pot synthesis method, leading to the creation of 1,8-naphthyridine and isoxazole derivatives. This method represents an efficient and general approach for synthesizing complex molecules, and the formation of the products is supported by theoretical calculations (Guleli et al., 2019).

• Contribution to the Synthesis of Novel Heterocyclic Compounds:

  • The compound is central to the synthesis and biological screening of novel heterocyclic compounds, particularly pyrimidone derivatives. These derivatives have been evaluated for their antimicrobial activities, showcasing the compound's utility in pharmaceutical research (Shah et al., 2019).

• Use in Crystal Structure Determination:

  • The compound's derivatives have been synthesized, and their crystal structures analyzed to understand their molecular geometry and interactions. This analysis aids in the comprehension of their biological activity and the development of new drugs (Lu et al., 2017).